Methyl 2-(2-bromophenyl)-2-cyanoacetate

• IUPAC Name: methyl 2-(2-bromophenyl)-2-cyanoacetate
• InChI: InChI=1S/C10H8BrNO2/c1-14-10(13)8(6-12)7-4-2-3-5-9(7)11/h2-5,8H,1H3
• InChI Key: CQSZFJOPDKIIBG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C#N)C1=CC=CC=C1Br
• Molecular Formula: C10H8BrNO2
• Molecular Weight: 254.08 g/mol
• CAS No.: 1218951-02-0

Description

“Methyl 2-(2-bromophenyl)-2-cyanoacetate” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

The synthesis of similar compounds has been reported. For instance, a base-mediated decarboxylative annulation of ynones with methyl 2-(2-bromophenyl)acetates provides a broad range of benzoxepines with high regioselectivity in good yields under transition-metal-free conditions.

Scientific Research Applications

Radical Cyclisation onto Azoles : Methyl 2-(2-bromophenyl)-2-cyanoacetate serves as a precursor in radical cyclisation reactions with azoles (imidazoles, pyrroles, indoles, and pyrazoles), enabling the synthesis of tri- and tetra-cyclic heterocycles. This process is facilitated by tributylgermanium hydride, which offers a less toxic alternative to tributyltin hydride, showcasing its utility in creating complex molecular structures with potential pharmacological applications (Allin et al., 2005).

Antimicrobial Compound Synthesis : This compound is integral to the synthesis of novel heterocyclic compounds bearing sulfamoyl moieties. These compounds, derived from reactions with cyanoacetamide and other reactants, exhibit promising antimicrobial properties, highlighting its role in the development of new antimicrobial agents (Darwish et al., 2014).

Electrochemical and Spectroscopic Studies : Its use in synthesizing 2-cyano 3-(4 dimethylaminophenyl) prop 2-enoic acid, followed by extensive electrochemical and spectroscopic analysis, underscores its versatility in creating compounds with unique electronic properties. These studies are crucial for applications in material sciences and electronics (Kotteswaran et al., 2016).

Copolymerization and Material Properties : The compound's derivatives have been used in copolymerization processes with styrene, yielding materials with high glass transition temperatures. This application demonstrates its potential in the production of novel polymers with desirable thermal and mechanical properties (Kim et al., 1998).

Safety and Hazards

The safety data sheet for a related compound, 2`-Bromoacetophenone, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

It is known that the compound can participate in various organic reactions, such as the suzuki–miyaura cross-coupling , which is a widely-applied transition metal catalysed carbon–carbon bond forming reaction .

Mode of Action

Methyl 2-(2-bromophenyl)-2-cyanoacetate can undergo a base-mediated decarboxylative annulation with ynones . This process involves a tandem [2 + 4] annulation, ring-opening decarboxylative reaction, and an intramolecular nucleophilic aromatic substitution reaction .

Biochemical Pathways

The compound can participate in the Suzuki–Miyaura coupling reaction . This reaction conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Result of Action

The result of the action of this compound is the formation of a broad range of benzoxepines with high regioselectivity in good yields under transition-metal-free conditions .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the Suzuki–Miyaura coupling reaction requires mild and functional group tolerant reaction conditions . Additionally, the base-mediated decarboxylative annulation of the compound with ynones is performed under transition-metal-free conditions .